Cas no 22421-85-8 (Phosphoric triamide, hexabutyl-)

• Product Name: Phosphoric triamide, hexabutyl-
• CAS No: 22421-85-8
• MF: C₂₄H₅₄N₃OP
• MW: 431.678827762604
• CID: 238732
• PubChem ID: 13378731
• Update Time: 2025-04-19

Phosphoric triamide, hexabutyl- Chemical and Physical Properties

Names and Identifiers

• Phosphoric triamide, hexabutyl-
• N-bis(dibutylamino)phosphoryl-N-butylbutan-1-amine
• N,N,N',N',N'',N''-Hexabutylphosphoric triamide
• phosphoric acid tris-(dibutylamide)
• CQKIJHDQEAQSSZ-UHFFFAOYSA-N
• DTXSID10538748
• SCHEMBL9246188
• 22421-85-8
• hexabutyltriamidophosphate

• Inchi： 1S/C24H54N3OP/c1-7-13-19-25(20-14-8-2)29(28,26(21-15-9-3)22-16-10-4)27(23-17-11-5)24-18-12-6/h7-24H2,1-6H3
• InChI Key： CQKIJHDQEAQSSZ-UHFFFAOYSA-N
• SMILES： P(N(CCCC)CCCC)(N(CCCC)CCCC)(N(CCCC)CCCC)=O

Computed Properties

• Exact Mass: 431.40082
• Monoisotopic Mass: 431.40045035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 21
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 26.8Ų

Experimental Properties

• PSA: 26.79